2-(5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-mesitylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-mesitylacetamide is a useful research compound. Its molecular formula is C20H22N4O3 and its molecular weight is 366.421. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
SYNTHESIS OF 5-ARYL-1,3,4-OXADIAZOLYL-2-ACETIC ACIDS : Ethyl (l//-tetrazol-5-yl)acetate is acylated with aroyl chlorides and heteroaroyl chlorides in pyridine, leading to intermediate acyltetrazoles. These undergo thermal degradation to yield ethyl (5-aryl-l,3,4oxadiazol-2-yl)acetates and (5-heteroaryl-l,3,4-oxadiazol-2-yl)acetates, which upon hydrolysis give the corresponding acetic acids. This research highlights a simple synthesis route for aryloxadiazolylacetic acids, relevant to the compound (Janda, 2001).
Synthesis, spectral analysis and anti-bacterial study of N-substituted derivatives : This paper discusses the synthesis of a number of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, which are screened for their antimicrobial activity. The synthesis involves several steps, starting from benzenesulfonyl chloride, and includes structural elucidation through various spectral methods (Khalid et al., 2016).
Synthesis and characterization of mono- and bicyclic heterocyclic derivatives : This study involves the synthesis of new N- and S-substituted 1,3,4-oxadiazole derivatives, including procedures for cyclization and the reaction of various compounds, leading to the formation of complex heterocyclic structures relevant to the compound of interest (El‐Sayed et al., 2008).
Biological and Pharmacological Activities
Synthesis and Antibacterial Activity of Derivatives : This paper discusses the synthesis and evaluation of antimicrobial activities of various derivatives of 1,3,4-oxadiazole, including compounds similar to the one . These compounds were tested against bacteria, mold, and yeast, offering insights into their potential biological applications (Tien et al., 2016).
Discovery and structure-activity relationship of apoptosis inducers : A study identifying novel apoptosis inducers, including compounds with 1,2,4-oxadiazole structures. These compounds showed activity against several cancer cell lines, highlighting the potential therapeutic applications of similar compounds (Zhang et al., 2005).
Synthesis and pharmacological properties of derivatives : This research focuses on the synthesis and evaluation of the analgesic and anti-inflammatory activities of 1,3,4-oxadiazole derivatives, which could be relevant to the pharmacological properties of the compound (Santagati et al., 1994).
Properties
IUPAC Name |
2-[5-(3-ethyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1-yl]-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O3/c1-5-16-21-20(27-23-16)15-6-7-18(26)24(10-15)11-17(25)22-19-13(3)8-12(2)9-14(19)4/h6-10H,5,11H2,1-4H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJJMPCCJWIVEBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=N1)C2=CN(C(=O)C=C2)CC(=O)NC3=C(C=C(C=C3C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.